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For researchers, scientists, and formulation professionals in the industrial coatings sector,

selecting the optimal rheology modifier is a critical step in achieving desired application

properties and final film performance, especially in high-solids formulations. This guide

provides a technical comparison of BYK's RHEOBYK line of rheology modifiers against

common alternatives, supported by experimental data and detailed methodologies.

High-solids coatings present unique rheological challenges due to their higher viscosity and

reduced solvent content. Effective rheology control is essential for preventing pigment settling

during storage, ensuring good anti-sagging properties during application on vertical surfaces,

and achieving excellent leveling for a smooth final appearance. RHEOBYK additives, a family

of organic rheology modifiers, are designed to address these challenges. This guide will focus

on the performance of key RHEOBYK products in comparison to other widely used rheology

modifiers such as polyamide waxes, hydrogenated castor oil derivatives, and fumed silica.

Comparative Performance Data
The selection of a rheology modifier is highly dependent on the specific coating system and

desired properties. Below is a summary of the typical performance characteristics of

RHEOBYK additives compared to their alternatives in a high-solids 2K epoxy formulation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1169707?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rheolog
y
Modifier

Chemic
al Type

Dosage
(% on
total
formulat
ion)

Viscosit
y (Low
Shear)

Viscosit
y (High
Shear)

Sag
Resista
nce

Levelin
g

Recoata
bility

RHEOBY

K-430

Urea-

modified

Polyamid

e

0.5 - 1.5 High Low Excellent Good Good

Crayvalla

c®

ULTRA

Polyamid

e Wax
0.2 - 1.5

Very

High
Low Excellent

Fair to

Good
Excellent

THIXATR

OL®

P600

Hydroge

nated

Castor

Oil

0.4 - 1.2 High Medium
Very

Good
Good Good

AEROSI

L® 200

Fumed

Silica
0.5 - 2.0

Very

High
High Excellent Fair

May be

problema

tic

Note: Performance can vary based on the specific formulation, including resin system, solvent

package, and pigment loading. The data presented is a qualitative summary based on typical

performance.

In-Depth Performance Analysis
RHEOBYK-430: This urea-modified polyamide is particularly effective in providing a strong

shear-thinning profile.[1] This means it imparts high viscosity at rest to prevent sagging and

settling, while the viscosity reduces significantly under the high shear of application (spraying,

brushing), allowing for easy handling. Its liquid form simplifies incorporation into the coating

system.

Polyamide Waxes (e.g., Crayvallac® ULTRA): These micronized amide wax rheology modifiers

are known for their robust performance, especially in 2K epoxy primers. They offer excellent
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sag resistance and are particularly noted for their very good recoatability, a critical factor in

multi-layer coating systems.

Hydrogenated Castor Oil Derivatives: This class of rheology modifiers provides a good balance

of sag resistance and leveling. They are a cost-effective option for achieving thixotropic

behavior in a variety of solvent-based systems.

Fumed Silica: While highly effective at providing sag resistance and anti-settling properties,

fumed silica can sometimes negatively impact leveling, leading to a less smooth surface finish.

It can also be more challenging to disperse properly compared to organic liquid rheology

modifiers.

Experimental Protocols
To ensure a comprehensive and objective comparison, standardized test methods are crucial.

The following are detailed methodologies for key experiments cited in the evaluation of

rheology modifiers.

Viscosity Measurement
Objective: To determine the viscous properties of the coating at different shear rates, simulating

conditions during storage, application, and leveling.

Method: Based on ISO 2884-2 and ASTM D2196. A rotational viscometer (e.g., Brookfield or

cone-and-plate type) is used to measure the viscosity of the coating sample at controlled

temperatures (typically 25°C).

Low-Shear Viscosity: Measured at a low rotational speed (e.g., 1-10 rpm). This indicates the

resistance to flow under gravity and is relevant for storage stability (anti-settling).

High-Shear Viscosity: Measured at a high rotational speed (e.g., 200 rpm or higher). This

simulates the application process and relates to the ease of brushing, rolling, or spraying.

Thixotropic Index (TI): Calculated as the ratio of the low-shear viscosity to the high-shear

viscosity. A higher TI indicates a more shear-thinning fluid.

Sag Resistance
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Objective: To assess the ability of a coating to resist downward flow when applied to a vertical

surface.

Method: Based on ASTM D4400. A multi-notch applicator is used to apply the coating onto a

test chart at various wet film thicknesses. The chart is immediately placed in a vertical position.

The sag resistance is rated as the thickest stripe of coating that does not sag below the

bottom edge of the stripe.

Results are typically reported in mils or micrometers.

Leveling
Objective: To evaluate the ability of a coating to flow out and form a smooth, uniform film after

application.

Method: A drawdown bar is used to apply the coating onto a sealed chart. A leveling test blade

with parallel notches is then drawn through the wet film.

The degree of leveling is assessed visually by observing the extent to which the ridges from

the test blade have flowed out and disappeared.

A rating scale (e.g., 1 to 10, where 10 is perfect leveling) is often used.

Visualizing the Workflow
The selection of an appropriate rheology modifier is a multi-step process. The following

diagram illustrates a logical workflow for this selection and evaluation process.
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Caption: A workflow for selecting and evaluating rheology modifiers in high-solids coatings.
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The following diagram illustrates the mechanism of action for a typical shear-thinning rheology

modifier like RHEOBYK.
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Caption: Shear-thinning mechanism of a rheology modifier in a coating system.

Conclusion
The choice of a rheology modifier for high-solids industrial coatings requires a careful balance

of performance properties. RHEOBYK products, particularly the polyamide-based grades, offer

an excellent combination of sag resistance, good leveling, and ease of incorporation. While

alternatives like polyamide waxes and hydrogenated castor oils also provide effective

rheological control, the selection will ultimately depend on the specific formulation requirements

and cost considerations. For optimal results, it is recommended to conduct a ladder study of

the selected rheology modifier to determine the ideal dosage for the specific coating system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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